Cas no 872862-16-3 (N-(2,6-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-(2,6-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872862-16-3
• MF: C₂₅H₂₇N₃O₃
• MW: 417.50018620491
• CID: 5509901
• Update Time: 2025-07-09

N-(2,6-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• N-(2,6-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

• Inchi： 1S/C25H27N3O3/c1-17-9-8-10-18(2)23(17)26-25(31)24(30)20-15-28(21-12-5-4-11-19(20)21)16-22(29)27-13-6-3-7-14-27/h4-5,8-12,15H,3,6-7,13-14,16H2,1-2H3,(H,26,31)
• InChI Key： XPMJKNBOWPTOSY-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1C)(=O)C(=O)C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2

Computed Properties

• Exact Mass: 417.205
• Monoisotopic Mass: 417.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2,6-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

N-(2,6-Dimethylphenyl)-2-Oxo-2-{1-[2-Oxo-2-(Piperidin-1-Yl)Ethyl]-1H-lndol-3-Yl}Acetamide: A Comprehensive Overview

N-(2,6-Dimethylphenyl)-2-Oxo-2-{1-[2-Oxo-2-(Piperidin-1-Yl)Ethyl]-1H-lndol-3-Yl}Acetamide (CAS No. 872862-16-3) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate architecture, which includes a dimethylphenyl group, an indole ring system, and a piperidine moiety, all interconnected through a series of functional groups such as ketones and amides. The combination of these structural elements contributes to its potential applications in drug design and material science.

The indole ring system is a hallmark feature of this compound, known for its aromatic stability and ability to participate in various hydrogen bonding interactions. The presence of the piperidine group further enhances the compound's versatility, as piperidine is a nitrogen-containing heterocycle that can act as a base or participate in conjugation. Recent studies have highlighted the importance of such structural motifs in modulating the pharmacokinetic properties of bioactive molecules. For instance, researchers have demonstrated that the dimethylphenyl group can influence the lipophilicity of the compound, potentially improving its bioavailability when used as a drug candidate.

One of the most intriguing aspects of this compound is its potential as a precursor for more complex molecules. By leveraging modern synthetic techniques such as Suzuki-Miyaura coupling or click chemistry, chemists can modify the indole ring or introduce additional functional groups to tailor the compound's properties. For example, recent advancements in catalytic asymmetric synthesis have enabled the construction of enantioselective derivatives of this compound, which could be valuable in asymmetric drug design.

From an application standpoint, this compound has shown promise in several areas. In medicinal chemistry, it has been explored as a lead compound for anti-inflammatory and anticancer agents due to its ability to modulate key signaling pathways. For instance, studies have demonstrated that derivatives of this compound can inhibit COX enzymes, which are central to inflammation processes. Additionally, its ability to interact with protein targets such as tubulin or kinase enzymes makes it a compelling candidate for antiproliferative therapies.

In materials science, the unique electronic properties of this compound make it an attractive candidate for use in organic electronics. The conjugated π-systems within the molecule can facilitate charge transport, potentially leading to applications in organic light-emitting diodes (OLEDs) or photovoltaic devices. Recent research has focused on optimizing the molecule's electronic characteristics through strategic substitution patterns, further enhancing its suitability for these applications.

Looking ahead, the development of novel synthetic routes for this compound will be crucial for scaling up its production and exploring its full potential. Advances in flow chemistry and continuous manufacturing techniques offer promising avenues for achieving higher yields and improved purity levels. Furthermore, computational chemistry tools such as molecular docking and quantum mechanics simulations are being increasingly utilized to predict the compound's interactions with biological targets, aiding in rational drug design.

In conclusion, N-(2,6-Dimethylphenyl)-2-Oxo-2-{1-[2-Oxo-2-(Piperidin-1-Yl)Ethyl]-1H-lndol-3-Yl}Acetamide (CAS No. 872862-16-3) represents a versatile and multifaceted molecule with significant potential across various scientific domains. Its intricate structure provides a foundation for exploring new chemical reactions and developing innovative applications. As research continues to uncover its capabilities, this compound is poised to play an increasingly important role in advancing both medicinal chemistry and materials science.